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Application Notes and Protocols for Utilizing the Rich Longitudinal Data from the Born in
Bradford (BiB) Cohort

The Born in Bradford (BiB) study is a world-leading longitudinal birth cohort study, providing a
rich and diverse dataset for researchers, scientists, and drug development professionals. This
guide outlines the necessary steps and protocols for accessing BiB data for your research
projects. The BiB cohort has tracked the health and wellbeing of over 13,500 children and their
parents in Bradford, a city with high levels of ethnic diversity and deprivation, since 2007.[1][2]
This creates a unique opportunity to investigate the complex interplay of genetic,
environmental, and social factors on health and disease.

Data Access Application Protocol

Access to the BiB data is governed by the BiB Executive Group to ensure the research is of
high quality and ethically sound.[3][4] The application process is designed to be collaborative
and supportive of researchers' needs.

Step 1: Initial Exploration and Familiarization

Before initiating a formal data request, researchers are strongly encouraged to thoroughly
review the available documentation to ensure the BiB dataset is suitable for their research
questions.[5]
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» Guidance for Collaborators: This document outlines the principles of collaboration with the
BiB study.

o Data Summary: Provides a high-level overview of the various studies and the structure of the
available data.[5][6]

o Data Dictionary: A detailed catalogue of the specific variables within the BiB data warehouse
is available on GitHub.[5][6][7]

Step 2: Expression of Interest (Eol)

Once you have a clear research proposal, the next step is to complete and submit an
Expression of Interest (Eol) form.[5][6] This form can be obtained from the BiB website and
should be submitted to --INVALID-LINK--.[5][6][8]

Step 3: Review by the BiB Executive Committee

The BiB Executive Committee meets monthly to review all Eol submissions.[6] The committee
assesses the scientific merit, feasibility, and ethical implications of the proposed research. You
can expect to be informed of the outcome within one week of the meeting.[6]

Step 4: Formal Agreements

Upon approval of your Eol, you will be required to complete the following legal documents:
» Data Sharing Contract (DSC): A contractual agreement with your organization.[6]
o Data Sharing Agreement (DSA): A project-specific agreement.[6]

o Material Transfer Agreement (MTA): Required if your request involves access to biological
samples.[5]

The timeline for receiving the data is dependent on the prompt return of these signed
agreements.[6]

Step 5: Data Extraction and Delivery

After the agreements are in place, a BiB analyst will contact you to finalize your data
requirements.[6] The aim is to provide the data within two weeks of confirming the variable list,
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although more complex datasets may take longer.[6] Please note that there is a fee for
accessing the data to cover the costs of data extraction and curation, as BiB does not receive

specific funding for this purpose.[5][6]

Data Access Workflow
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Caption: A flowchart illustrating the step-by-step process for researchers to access Born in

Bradford study data.

Available Quantitative Data

The BiB study has collected a vast amount of quantitative data across various domains. The

following tables provide a summary of the key data types available to researchers.

Table 1. Core Cohort Demographics and Socioeconomic Data

Data Category

Description

Participant Demographics

Age, sex, ethnicity, family structure.

Socioeconomic Status

Household income, parental education,

employment status, housing tenure.

Geographical Data

Residential address and grid reference

(anonymized).[8]

Table 2: Health and Biological Data

Data Category

Description

Maternal Health

Antenatal health, pregnancy complications,

mental health (depression).[2]

Child Health

Birth weight, gestational age, childhood

illnesses, growth and development metrics.[2]

Routine Health Records

Linked data from General Practice (SystmOne),

hospital admissions, and A&E visits.[3][8]

Biological Samples

Blood (maternal, cord, child), urine, and saliva

samples.[3]

-omics Data

Genomics, metabolomics, and proteomics data

are available for a large subset of the cohort.[9]

Table 3: Education and Lifestyle Data
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Data Category Description

Linked data including Early Years Foundation
Education Records Stage (EYFS) Profile, Year 1 Phonics
Assessment, and Key Stage 1 Assessment.[8]

Diet, physical activity, smoking, and alcohol
Lifestyle Factors consumption data collected through

guestionnaires.[2]

Data on the built and natural environment linked

Environmental Exposures o
to participants' geocoded home addresses.[9]

Experimental Protocols

While specific, detailed experimental protocols for every assay and data collection instrument
are extensive, researchers can access detailed information through the BiB Data Dictionary
and by direct communication with the BiB team. The following provides a general overview of
the methodologies employed for key data types.

Data Collection Methodology Overview
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Data Type General Methodology

Self-administered and interviewer-led

questionnaires were used to collect a wide
Questionnaire Data range of information on health, lifestyle, and

socioeconomic factors from mothers, partners,

and children at various time points.[2]

Blood, urine, and saliva samples were collected
from mothers during pregnancy and from
_ _ _ children at birth and subsequent follow-ups.
Biological Sample Collection )
Standardized protocols were used for sample
collection, processing, and storage in a

dedicated biobank.[3]

Consent was obtained from participants to link

their study data with their routine health and
Routine Data Linkage education records.[3] This linkage is performed

securely using NHS numbers and Unique Pupil

Reference numbers.[3][8]

Trained researchers collected anthropometric
Physical Measurements measurements such as height, weight, and

skinfold thickness at various stages of the study.

Standardized assessments were conducted in
N ] school and community settings to measure
Cognitive and Sensorimotor Assessments - ) ]
cognitive and sensorimotor development in

children.[10]

For specific protocols related to laboratory analyses of biological samples (e.g., metabolomics,
genomics), researchers should consult the BiB publications or contact the BiB team directly for
detailed information.

Publication and Acknowledgement

Researchers using BiB data are required to acknowledge the Born in Bradford study in all
publications and presentations.[6] Furthermore, any potential publications must be provided to
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the BiB Executive for review at least one month prior to submission.[6] The standard
acknowledgement text can be obtained from the BiB website.[6]

Logical Relationship of Data Access Components

Researcher's Responsibilities

Formulate Research Question Sign BiBin |
, J

>
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Caption: The interconnected responsibilities of the researcher and the Born in Bradford study
team throughout the data access and research process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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